![molecular formula C10H9NO2 B1603369 Indole-3-acetic-2,2-d2 acid CAS No. 24420-86-8](/img/structure/B1603369.png)
Indole-3-acetic-2,2-d2 acid
Overview
Description
Indole-3-acetic-2,2-d2 acid is the deuterium labeled 3-Indoleacetic acid. 3-Indoleacetic acid (Indole-3-acetic acid) is the most common natural plant growth hormone of the auxin class. It can be added to cell culture medium to induce plant cell elongation and division .
Synthesis Analysis
The synthesis of this compound involves the oxidation of the substrate indole-3-acetaldehyde using the cofactor nicotinamide adenine dinucleotide (NAD+). This process is catalyzed by the enzyme AldA, an aldehyde dehydrogenase (ALDH) from the bacterial plant pathogen Pseudomonas syringae . The production of IAA was optimized in shake-flask culture using a cost-effective medium containing 4.5% crude glycerol, 2% CSL, and 0.55% feed-grade L-tryptophan .Molecular Structure Analysis
The molecular formula of this compound is C10D2H7NO2. It has a molecular weight of 177.20 g/mol. The InChI string is 1S/C10H9NO2/c12-10(13)5-7-6-11-9-4-2-1-3-8(7)9/h1-4,6,11H,5H2,(H,12,13)/i5D2 .Physical And Chemical Properties Analysis
IAA is a colorless solid that is soluble in polar organic solvents .Scientific Research Applications
Antioxidant Evaluation
Indole-3-acetic acid analogues have been synthesized and evaluated for their antioxidant activities. These activities were assessed through in vitro methods like DPPH free radical scavenging assay and inhibition of microsomal lipid peroxidation assay. The study found significant antioxidant activity in these compounds, particularly in those bearing electron-donating methoxy substituents, highlighting the potential of indole-3-acetic acid derivatives in antioxidant applications (Naik, Kumar, & Harini, 2011).
Biochemical Research Tools
Indole-3-acetic acid derivatives have been introduced for the design of novel research tools, including immobilized and carrier-linked forms of the acid and its conjugates with biochemical tags or biocompatible molecular probes. These derivatives provide versatile options for scientific research, particularly in plant biology and microbiology (Ilić et al., 2005).
Auxin Metabolism and Plant Development
Research has shown that indole-3-acetic acid is crucial for auxin metabolism, which plays a vital role in plant growth and development. Studies involving the dioxygenase gene DAO have demonstrated its essential role in auxin catabolism and maintenance of auxin homeostasis, which is central to plant reproductive development (Zhao et al., 2013).
Antibacterial, Antifungal, and Antioxidant Applications
Indole-3-acetic acid-based biopolymeric hydrogels have shown promise in medical applications due to their pH-sensitive swelling behavior and biological properties, including antibacterial, antifungal, and antioxidant activities. These hydrogels, synthesized via condensation polymerization, are potential candidates for medical applications such as bandages and catheters (Chitra et al., 2017).
Photodynamic Cancer Therapy
Indole-3-acetic acid has been found to enhance the efficacy of photodynamic cancer therapy. It acts by forming free radicals that fragment to create reactive cytotoxins, effective even at low oxygen levels common in tumors. This discovery opens a new avenue for cancer treatment research (Folkes & Wardman, 2003).
Biosynthesis in Plant-Associated Bacteria
The biosynthesis of indole-3-acetic acid involves a pathway with enzymes like nitrile hydratase and amidase, as discovered in plant-associated bacteria such as Agrobacterium and Rhizobium. This pathway highlights the intricate biochemical processes in plant-microbe interactions (Kobayashi et al., 1995).
Mechanism of Action
Target of Action
Indole-3-acetic-2,2-d2 acid, also known as deuterated indole-3-acetic acid, is a variant of indole-3-acetic acid (IAA), which is the most common natural plant growth hormone of the auxin class . The primary targets of this compound are plant cells, where it induces cell elongation and division .
Mode of Action
The compound interacts with its targets by binding to auxin receptors in plant cells. This binding triggers a signal transduction pathway that leads to changes in gene expression. These changes result in the promotion of cell elongation and division .
Biochemical Pathways
The biosynthesis of IAA in microorganisms can be classified into tryptophan-dependent and tryptophan-independent pathways . The tryptophan-dependent pathways include the indole-3-acetamide pathway, indole-3-pyruvate pathway, tryptamine pathway, indole-3-acetonitrile pathway, tryptophan side chain oxidase pathway, and non-tryptophan dependent pathway . Some of these pathways interact with each other through common key genes to constitute a network of IAA biosynthesis .
Pharmacokinetics
The pharmacokinetics of this compound, like other plant hormones, involves its absorption, distribution, metabolism, and excretion (ADME) in plant tissues. Deuterium substitution in drug molecules has been shown to potentially affect the pharmacokinetic and metabolic profiles of drugs .
Result of Action
The molecular and cellular effects of the compound’s action include the promotion of cell elongation and division in plant tissues . This leads to various physiological effects, such as promoting root initiation, leaf morphogenesis, and vasculature network development .
Properties
IUPAC Name |
2,2-dideuterio-2-(1H-indol-3-yl)acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO2/c12-10(13)5-7-6-11-9-4-2-1-3-8(7)9/h1-4,6,11H,5H2,(H,12,13)/i5D2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEOVTRFCIGRIMH-BFWBPSQCSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CN2)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])(C1=CNC2=CC=CC=C21)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70584049 | |
Record name | (1H-Indol-3-yl)(~2~H_2_)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70584049 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
24420-86-8 | |
Record name | (1H-Indol-3-yl)(~2~H_2_)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70584049 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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